Cas no 1805033-93-5 (5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1805033-93-5
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858797
• Update Time: 2025-10-16

5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-4-1-3(2-9)6(10)13-5(4)7(11)12/h1,7H,2H2
• InChI Key： QXQLTUGVYSLIIT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine

Research Briefing on 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS: 1805033-93-5)

5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS: 1805033-93-5) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating biological pathways.

The structural features of 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine, including the presence of multiple halogen substituents and a difluoromethyl group, contribute to its reactivity and ability to interact with biological targets. These characteristics make it a valuable building block for the synthesis of complex molecules with potential therapeutic applications. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as investigating its mechanism of action in biological systems.

One of the key areas of interest is the compound's potential as a precursor in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the halogenated pyridine scaffold has shown promise in the design of selective inhibitors. Studies have demonstrated that derivatives of 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine exhibit inhibitory activity against specific kinases, highlighting its potential in oncology research. Additionally, its role in agrochemical applications, such as the development of herbicides and pesticides, has been explored due to its ability to disrupt essential metabolic pathways in pests.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine, addressing previous challenges related to yield and cost. Innovations in catalytic methods and green chemistry approaches have further enhanced its accessibility for research and industrial applications. These developments are expected to accelerate the exploration of its pharmacological properties and expand its use in drug discovery pipelines.

In conclusion, 5-Bromo-2-chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine (CAS: 1805033-93-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural attributes and reactivity profile make it a valuable tool for the development of novel therapeutic agents and agrochemicals. Ongoing research efforts are likely to uncover additional uses and optimize its synthesis, further solidifying its importance in the field.